![molecular formula C22H22N2O4S B3451677 N~1~-benzyl-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3451677.png)
N~1~-benzyl-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~1~-benzyl-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as BMS-986165, is a small molecule inhibitor of the Tyk2 enzyme. Tyk2 is a member of the Janus Kinase (JAK) family of enzymes that play a crucial role in the signaling pathways of cytokines, which are proteins that regulate the immune response. BMS-986165 has gained significant attention in the scientific community due to its potential as a therapeutic agent for the treatment of autoimmune diseases.
Mechanism of Action
BMS-986165 works by selectively inhibiting the activity of Tyk2, which is a key enzyme in the N~1~-benzyl-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide-STAT signaling pathway. This pathway plays a critical role in the regulation of cytokine production and immune cell function. By inhibiting Tyk2, BMS-986165 can effectively suppress the production of cytokines such as IL-12, IL-23, and IFN-α, which are implicated in the pathogenesis of autoimmune diseases.
Biochemical and Physiological Effects
BMS-986165 has been shown to have a potent and selective inhibitory effect on Tyk2, with no significant activity against other members of the this compound family of enzymes. This selectivity is thought to be important in minimizing the potential side effects of the drug. In preclinical studies, BMS-986165 has been shown to effectively reduce inflammation and improve disease symptoms in animal models of autoimmune diseases.
Advantages and Limitations for Lab Experiments
BMS-986165 has several advantages as a research tool for studying the N~1~-benzyl-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide-STAT signaling pathway and cytokine-mediated immune responses. Its high potency and selectivity make it a valuable tool for investigating the role of Tyk2 in these processes. However, the limitations of BMS-986165 include its relatively short half-life and the potential for off-target effects.
Future Directions
There are several potential future directions for research on BMS-986165. One area of interest is the development of more potent and selective inhibitors of Tyk2 that can be used as therapeutic agents for the treatment of autoimmune diseases. Another area of research is the investigation of the role of Tyk2 in other disease processes, such as cancer and infectious diseases. Finally, there is a need for further studies to elucidate the mechanism of action of BMS-986165 and its potential off-target effects.
Scientific Research Applications
BMS-986165 has been extensively studied for its potential therapeutic applications in the treatment of autoimmune diseases such as psoriasis, rheumatoid arthritis, and inflammatory bowel disease. Preclinical studies have shown that BMS-986165 is a potent inhibitor of Tyk2 and can effectively suppress the production of cytokines that drive the immune response. Clinical trials are currently underway to evaluate the safety and efficacy of BMS-986165 in humans.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-benzylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4S/c1-28-20-14-12-19(13-15-20)24(29(26,27)21-10-6-3-7-11-21)17-22(25)23-16-18-8-4-2-5-9-18/h2-15H,16-17H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKJDTSQJNRPJMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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